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Abstract
This application note describes a robust method for Sanger sequencing employing 2'-fluoro

modified deoxynucleoside triphosphates (2'-F dNTPs). This approach offers significant

advantages, including the generation of sequencing fragments with enhanced stability, making

them particularly amenable to analysis by Matrix-Assisted Laser Desorption/Ionization Mass

Spectrometry (MALDI-MS). The protocol herein provides a detailed methodology for the

enzymatic incorporation of 2'-F dNTPs and dideoxynucleotide terminators using a thermostable

DNA polymerase, enabling high-quality sequence determination.

Introduction
Sanger sequencing, or the chain-termination method, has been a cornerstone of molecular

biology for decades, providing the gold standard for DNA sequence validation.[1][2] The

method relies on the enzymatic synthesis of DNA strands of varying lengths, each terminated

by a specific dideoxynucleotide (ddNTP).[3][4] Standard Sanger sequencing generates DNA
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fragments that can be susceptible to fragmentation, particularly during analysis by mass

spectrometry.

To address this, 2'-fluoro modified nucleotides have been introduced as substitutes for standard

dNTPs. The fluorine atom at the 2' position of the deoxyribose sugar confers several beneficial

properties to the nucleic acid, including increased resistance to nuclease degradation and

enhanced thermal and chemical stability.[5][6][7] A key advantage is the stabilization of the N-

glycosidic linkage, which reduces base loss and backbone fragmentation during MALDI-MS

analysis.[5][6][7] This application note details a method for performing Sanger sequencing

using 2'-fluoro modified nucleotides, with a focus on a protocol optimized for the use of UlTma

DNA polymerase, an enzyme shown to efficiently incorporate both 2'-fluoronucleotides and

ddNTPs.[5][6][7]

Principle of the Method
The fundamental principle of this method aligns with traditional Sanger sequencing. A DNA

synthesis reaction is performed using a DNA template, a primer, a DNA polymerase, a mixture

of the four 2'-fluoro modified deoxynucleoside triphosphates (2'-F dATP, 2'-F dCTP, 2'-F dGTP,

2'-F dTTP), and a small amount of one of the four dideoxynucleoside triphosphates (ddATP,

ddCTP, ddGTP, or ddTTP) in four separate reactions. The DNA polymerase extends the primer,

incorporating the 2'-F dNTPs. When a ddNTP is incorporated, the chain elongation is

terminated due to the absence of a 3'-hydroxyl group. This results in a collection of DNA

fragments of different lengths, each ending with a specific ddNTP. These fragments are then

separated by size, typically by gel electrophoresis, to determine the DNA sequence. The

enhanced stability of the 2'-fluoro modified DNA fragments makes them ideal for subsequent

analysis by MALDI-MS, which can offer a high-throughput and accurate alternative to traditional

gel-based detection.
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Reagent Supplier Catalog Number

2'-Deoxy-2'-fluoroadenosine-

5'-triphosphate
Major Supplier (Specify)

2'-Deoxy-2'-fluorocytidine-5'-

triphosphate
Major Supplier (Specify)

2'-Deoxy-2'-fluoroguanosine-

5'-triphosphate
Major Supplier (Specify)

2'-Deoxy-2'-fluorothymidine-5'-

triphosphate
Major Supplier (Specify)

Dideoxynucleotide (ddNTP) set Major Supplier (Specify)

UlTma DNA Polymerase Major Supplier (Specify)

Thermostable Inorganic

Pyrophosphatase
Major Supplier (Specify)

Sequencing Primer Custom Synthesis (Specify)

Single-Stranded DNA Template

(e.g., M13)
(Specify) (Specify)

10X UlTma DNA Polymerase

Buffer
(Specify) (Specify)

Nuclease-free water Major Supplier (Specify)

Protocol: Sanger Sequencing with 2'-Fluoro
Modified Nucleotides
This protocol is adapted from methodologies demonstrated to be effective for incorporating 2'-

fluoro modified nucleotides in a Sanger sequencing workflow.[5][6][7]

1. Preparation of Sequencing Reactions

1.1. For each termination reaction (A, C, G, and T), prepare a master mix. The final volume of

each reaction will be 10 µL.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9358169/
https://www.researchgate.net/publication/13871743_2'-Fluoro_modified_nucleic_acids_Polymerase-directed_synthesis_properties_and_stability_to_analysis_by_matrix-assisted_laser_desorptionionization_mass_spectrometry
https://mclab.com/a-practical-guide-to-sanger-sequencing-reagents-protocols-and-troubleshooting-tips/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1.2. Termination Mixes (for each of the four reactions):

Component Volume (µL) Final Concentration

Nuclease-free water Up to 10 µL -

10X UlTma DNA Polymerase

Buffer
1.0 1X

2'-F dNTP Mix (2 mM each) 1.0 200 µM each

ddNTP (A, C, G, or T) (50 µM) 1.0 5 µM

Primer (1 µM) 1.0 100 nM

ssDNA Template (100 ng/µL) 1.0 100 ng

Thermostable Inorganic

Pyrophosphatase (0.1 U/µL)
0.5 0.05 U

UlTma DNA Polymerase (5 U/

µL)
0.5 2.5 U

Note: The optimal ratio of 2'-F dNTPs to ddNTPs may need to be empirically determined for

different templates and primers.

2. Thermal Cycling Program

Perform the following thermal cycling program for the sequencing reactions:

Step Temperature (°C) Time Number of Cycles

Initial Denaturation 95 2 min 1

Denaturation 95 30 sec 30

Annealing 55 30 sec

Extension 72 1 min

Final Extension 72 5 min 1

Hold 4 ∞
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3. Purification of Sequencing Products

For analysis by MALDI-MS, it is crucial to purify the sequencing products to remove

unincorporated nucleotides, primers, and buffer components.

3.1. Enzymatic Purification:

Add 1 µL of Shrimp Alkaline Phosphatase (1 U/µL) and 1 µL of Exonuclease I (10 U/µL) to
each 10 µL sequencing reaction.
Incubate at 37°C for 30 minutes.
Inactivate the enzymes by heating to 80°C for 15 minutes.

3.2. Solid-Phase Purification:

Alternatively, use a commercially available PCR purification kit that is suitable for single-
stranded DNA. Follow the manufacturer's instructions.

4. Analysis of Sequencing Products

4.1. Gel Electrophoresis:

Add 5 µL of formamide loading dye to each purified sequencing reaction.
Denature the samples by heating at 95°C for 5 minutes, then immediately place on ice.
Load the samples onto a denaturing polyacrylamide gel.
Run the gel according to standard procedures.
Visualize the DNA fragments by autoradiography (if using radiolabeled primers) or by
fluorescence (if using fluorescently labeled primers or ddNTPs).

4.2. MALDI-MS Analysis:

Co-crystallize the purified sequencing products with a suitable matrix (e.g., 2,5-
dihydroxybenzoic acid).
Analyze the samples using a MALDI-TOF mass spectrometer. The resulting mass spectrum
will show a series of peaks, with the mass difference between adjacent peaks corresponding
to the mass of the incorporated 2'-fluoro nucleotide.

Data and Performance
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The use of 2'-fluoro modified nucleotides in Sanger sequencing has been shown to yield high-

quality data. The resulting DNA fragments are significantly more stable during MALDI-MS

analysis compared to their unmodified counterparts, exhibiting minimal base loss or backbone

fragmentation.[5][6][7] This leads to cleaner mass spectra and more accurate sequence

determination.

Parameter
Standard Sanger
Sequencing

Sanger Sequencing with
2'-F dNTPs

Fragment Stability (MALDI-

MS)

Prone to fragmentation and

base loss

High stability, minimal

fragmentation

Nuclease Resistance Low High

Polymerase Compatibility Wide range of polymerases
Requires specific polymerases

(e.g., UlTma)

Read Length Up to ~1000 bp
Comparable to standard

methods

Accuracy High High
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Problem Possible Cause Solution

No or weak signal Inefficient polymerase activity

Ensure the use of a compatible

polymerase like UlTma.

Optimize enzyme

concentration.

Incorrect annealing

temperature

Optimize the annealing

temperature for the specific

primer-template combination.

High background Suboptimal dNTP/ddNTP ratio

Empirically determine the

optimal ratio of 2'-F dNTPs to

ddNTPs.

Incomplete purification

Ensure thorough purification of

the sequencing products

before analysis.

False stops or missing bands
Secondary structures in the

template

Increase the denaturation

temperature or add a

denaturant like betaine to the

reaction mix.
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Caption: Experimental workflow for Sanger sequencing with 2'-fluoro modified nucleotides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. biotech.cornell.edu [biotech.cornell.edu]

3. documents.thermofisher.com [documents.thermofisher.com]

4. legacy.genetics-gsa.org [legacy.genetics-gsa.org]

5. 2'-Fluoro modified nucleic acids: polymerase-directed synthesis, properties and stability to
analysis by matrix-assisted laser desorption/ionization mass spectrometry - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12406176/docs?utm_src=pdf-body-img#application-note-high-resolution-sanger-sequencing-utilizing-2-fluoro-modified-nucleotides
https://www.benchchem.com/product/b12406176?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/331463505_Safety_evaluation_of_2'-deoxy-2'-fluoro_nucleotides_in_GalNAc-siRNA_conjugates
https://www.biotech.cornell.edu/sites/default/files/2020-07/Full_service_Sanger_Handbook.pdf
https://documents.thermofisher.com/TFS-Assets/GSD/Application-Notes/sars-cov-2-anywhere-protocol-app-note.pdf
http://legacy.genetics-gsa.org/education/pdf/Young_2017_Background_and_Guidelines_for_Instructor_Final.pdf
https://pubmed.ncbi.nlm.nih.gov/9358169/
https://pubmed.ncbi.nlm.nih.gov/9358169/
https://pubmed.ncbi.nlm.nih.gov/9358169/
https://www.researchgate.net/publication/13871743_2'-Fluoro_modified_nucleic_acids_Polymerase-directed_synthesis_properties_and_stability_to_analysis_by_matrix-assisted_laser_desorptionionization_mass_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. mclab.com [mclab.com]

To cite this document: BenchChem. [Application Note: High-Resolution Sanger Sequencing
Utilizing 2'-Fluoro Modified Nucleotides]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406176/docs#application-note-high-resolution-
sanger-sequencing-utilizing-2-fluoro-modified-nucleotides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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